4-methyl-3-(thiophen-2-yl)-4H-1,2,4-triazole

• IUPAC Name: 4-methyl-3-thiophen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C7H7N3S/c1-10-5-8-9-7(10)6-3-2-4-11-6/h2-5H,1H3
• InChI Key: CYUUJHZUSGWPBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC=CS2
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol

Description

“4-methyl-3-(thiophen-2-yl)-4H-1,2,4-triazole” is a complex organic compound that contains a triazole ring, a thiophene ring, and a methyl group. Triazoles are a group of five-membered rings that contain three nitrogen atoms and two carbon atoms. Thiophenes are sulfur-containing, five-membered aromatic rings. The presence of these functional groups could give this compound interesting chemical and physical properties.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, similar compounds are often synthesized using methods like Gewald synthesis, which is commonly used for the synthesis of thiophene derivatives. Another method could involve the use of boronic esters, which are valuable building blocks in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a triazole ring and a thiophene ring would likely make this compound planar or nearly planar.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the triazole and thiophene rings. Triazoles are known to participate in a variety of chemical reactions, including cycloadditions. Thiophenes can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a thiophene ring could potentially increase the compound’s stability and resistance to oxidation.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene derivatives have been studied for their antimicrobial, antioxidant, anticorrosion, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its possible use as an antimicrobial, antioxidant, anticorrosion, or anticancer agent. Further studies could also investigate its synthesis and reactivity.